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Compound of Interest

Compound Name: Oxonia Active

Cat. No.: B1202147

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Oxonia
Active, a widely used disinfectant solution. The information presented herein is intended to
support research, development, and quality control activities by providing detailed data on its
composition, stability, reactivity, and biocidal mechanisms.

Chemical Composition and Physical Properties

Oxonia Active is an equilibrium mixture of peroxyacetic acid (PAA), hydrogen peroxide (H202),
and acetic acid (AA) in an aqueous solution.[1][2] The synergistic action of these components
results in a broad-spectrum biocide with high efficacy.

Table 1: Typical Composition of Oxonia Active Solution

Concentration

Component Chemical Formula CAS Number

Range (% wiw)
Peroxyacetic Acid CHsCOsH 79-21-0 1-15%
Hydrogen Peroxide H20:2 7722-84-1 10 - 30%
Acetic Acid CHsCOOH 64-19-7 5-10%
Water H20 7732-18-5 Balance
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Note: The exact composition can vary between different product formulations of Oxonia
Active.[1][3]

The physical and chemical properties of Oxonia Active are summarized in the table below.

Table 2: Physical and Chemical Properties of Oxonia Active Solution

Property Value

Appearance Colorless liquid[4]

Odor Pungent, vinegar-like[5][6]

pH (1% solution) 2.5-4.0[7]

Density (at 20°C) 1.08 - 1.12 g/cm3[4][7]

Viscosity (dynamic, at 20°C) ~1.7 mPas[4]

Flash Point Not applicable, does not sustain combustion[5]
Solubility Miscible with water in all proportions[4]

Stability and Reactivity

Stability: Oxonia Active solutions are inherently unstable and are in a constant state of
equilibrium. The stability is influenced by factors such as temperature, pH, and the presence of
impurities like heavy metal ions.[8] For optimal stability, it is recommended to store the solution
in a cool, well-ventilated area, away from direct sunlight and heat sources.[5][9] Under
recommended storage conditions (0 to 30°C), the product can have a shelf life of at least one
year.[4]

Reactivity: Oxonia Active is a strong oxidizing agent.[5] It can react vigorously with
combustible materials, reducing agents, and metals.[3][5] Mixing with bleach or other
chlorinated products should be avoided as it can lead to the release of toxic chlorine gas.[5][9]
The solution decomposes upon heating, which can lead to a pressure build-up in closed
containers.[5]

Biocidal Mechanism of Action
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The primary biocidal mechanism of Oxonia Active is through oxidative stress. Peroxyacetic

acid and hydrogen peroxide are potent oxidizing agents that disrupt the cellular structures of
microorganisms, leading to cell death.[8][10]

The process can be visualized as a multi-step attack on the microbial cell:
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Biocidal mechanism of Oxonia Active on a microbial cell.

The oxidative attack begins with the disruption of the cell wall and membrane, leading to
increased permeability and leakage of intracellular components.[8] Concurrently, the oxidizing
species penetrate the cell and denature essential proteins and enzymes by oxidizing their
sulthydryl and sulfur bonds.[8] Finally, oxidative damage to the genetic material (DNA and
RNA) inhibits replication and leads to cell death.
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Biocidal Efficacy

Oxonia Active exhibits broad-spectrum antimicrobial activity against bacteria, fungi, yeasts,
and viruses. Its efficacy is dependent on concentration, contact time, temperature, and the
presence of organic load.

Table 3: Bactericidal Efficacy of Oxonia Active (EN 1276)

Concentration  Contact Time Temperature

Test Organism . Log Reduction
(%) (min) (°C)
Staphylococcus
0.05 5 20 >5
aureus
Pseudomonas
. 0.05 5 20 >5
aeruginosa
Escherichia coli 0.05 5 20 >5
Enterococcus
_ 0.05 5 20 >5
hirae

Data based on typical results from EN 1276 testing under clean conditions.[4]

Table 4: Fungicidal and Yeasticidal Efficacy of Oxonia Active (EN 1650)

Concentration  Contact Time Temperature

Test Organism . Log Reduction
(%) (min) (°C)
Candida albicans 0.25-0.5 15 20 >4
Aspergillus
P _ _g _ 4.0 15 20 >4
brasiliensis

Data based on typical results from EN 1650 testing under clean conditions.[4]

Material Compatibility
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The compatibility of Oxonia Active with various materials is a critical consideration in its

application.

Table 5: Material Compatibility of Oxonia Active Solution

Material Category

Compatible

Conditionally
Compatible (Short-
term exposure)

Incompatible

Metals

Austenitic Stainless
Steel (e.g., 304, 316),
Aluminum, Tinned
Iron[4][7]

Mild Steel, Copper
and its alloys,

Galvanized Iron[4]

Plastics

Polyethylene (PE),
Polypropylene (PP),
Polyvinyl Chloride
(PVQ),
Polytetrafluoroethylen
e (PTFE),
Polyvinylidene
Fluoride (PVDF)[4]

Elastomers

Suitability should be
tested on a case-by-

case basis.[4]

Note: The stability of the sanitizing solution can be impaired with conditionally compatible

materials. Pitting corrosion can occur with static solutions, high chloride content, and high

temperatures.[4]

Experimental Protocols

The following sections detail the methodologies for key experiments related to the evaluation of

Oxonia Active.
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Determination of Peroxyacetic Acid and Hydrogen
Peroxide Concentration

A common method for determining the concentration of PAA and H20:z in solution is through a

two-step redox titration.
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Workflow for the determination of PAA and H202 concentration.
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Methodology:

o Sample Preparation: A known volume of the Oxonia Active solution is diluted in chilled,
deionized water, and the solution is acidified (e.g., with sulfuric acid).

o Hydrogen Peroxide Titration: The solution is titrated with a standardized solution of ceric
sulfate in the presence of a ferroin indicator. The endpoint is a color change from orange to
blue. The volume of titrant used is proportional to the H202 concentration.

e Peroxyacetic Acid Titration: To the same solution, potassium iodide is added. The PAA
oxidizes the iodide to iodine. The liberated iodine is then titrated with a standardized solution
of sodium thiosulfate, typically using a starch indicator. The endpoint is the disappearance of
the blue color. The volume of thiosulfate used is proportional to the PAA concentration.

Evaluation of Bactericidal Efficacy (Based on EN 1276)

This quantitative suspension test evaluates the bactericidal activity of chemical disinfectants.
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Experimental workflow for EN 1276 bactericidal efficacy test.
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Methodology:

A suspension of the test bacteria is prepared in a solution containing an interfering
substance that simulates clean or dirty conditions.

e The Oxonia Active solution at the desired concentration is added to the bacterial
suspension.

e The mixture is maintained at a specified temperature for a defined contact time.
e The action of the disinfectant is neutralized.
e The number of surviving bacteria is determined by plate count.

e The log reduction in viable counts is calculated. A 5-log reduction is typically required for a
pass under this standard.

Evaluation of Fungicidal and Yeasticidal Efficacy (Based
on EN 1650)

This quantitative suspension test is similar to EN 1276 but is used for fungi and yeasts.

Methodology:

A suspension of the test fungus or yeast is prepared.

The Oxonia Active solution is added to the microbial suspension.

The mixture is incubated for the specified contact time and at the defined temperature.

The disinfectant is neutralized.

The number of surviving fungi or yeasts is enumerated.

The log reduction is calculated. A 4-log reduction is generally required for a pass.

Material Compatibility Testing

Metals (Based on ASTM G31):
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o Test coupons of the metal of interest are prepared with a defined surface area and finish.
e The initial weight of the coupons is accurately measured.

e The coupons are immersed in the Oxonia Active solution at a specified temperature for a
defined period.

o After immersion, the coupons are removed, cleaned to remove any corrosion products, and
re-weighed.

e The corrosion rate is calculated based on the weight loss, surface area, and immersion time.
Plastics (Based on ISO 175):
o Test specimens of the plastic material are prepared to standard dimensions.

e The initial mass, dimensions, and relevant physical properties (e.g., tensile strength,
hardness) of the specimens are measured.

e The specimens are fully immersed in the Oxonia Active solution for a specified duration and
at a defined temperature.

» After immersion, the specimens are removed, dried, and their mass, dimensions, and
physical properties are re-measured.

e The changes in these properties are reported to assess the effect of the chemical on the
plastic.

Conclusion

Oxonia Active is a potent, broad-spectrum disinfectant with a well-understood, oxidative
mechanism of action. Its efficacy is well-documented against a range of microorganisms.
However, its reactivity and stability require careful handling and storage. The provided data and
experimental protocols offer a robust framework for the scientific evaluation and application of
this important biocidal solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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